Cas no 1261445-60-6 (5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid)

• Product Name: 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid
• CAS No: 1261445-60-6
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4924991
• Update Time: 2025-05-27

5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-3-9(15)8(14)2-6(7)11-10(16)1-5(4-17-11)12(18)19/h1-4H,(H,18,19)
• InChI Key： BXKUVTKOQMUKSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(C(=O)O)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid

Research Brief on 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid (CAS: 1261445-60-6): Recent Advances and Applications

5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid (CAS: 1261445-60-6) is a fluorinated nicotinic acid derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid, demonstrating its utility as a scaffold for designing inhibitors targeting bacterial enoyl-ACP reductase (FabI), a critical enzyme in bacterial fatty acid biosynthesis. The compound's unique trichlorophenyl and fluorine substitutions were found to enhance binding affinity and selectivity, offering a promising avenue for combating antibiotic-resistant pathogens.

In oncology research, a preclinical investigation (2024) in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid exhibited potent inhibitory effects against protein kinases involved in tumor proliferation, particularly in non-small cell lung cancer (NSCLC) cell lines. The compound's ability to modulate kinase activity while maintaining low cytotoxicity in normal cells underscores its therapeutic potential.

Synthetic methodologies for 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid have also advanced, with a recent Organic Process Research & Development paper (2024) detailing a scalable, palladium-catalyzed cross-coupling approach that achieves >90% yield. This innovation addresses previous challenges in large-scale production, facilitating further pharmacological evaluation.

Ongoing clinical translation efforts focus on optimizing the pharmacokinetic profile of this compound, with particular attention to its metabolic stability and oral bioavailability. Collaborative studies between academic and industry researchers suggest that 5-Fluoro-6-(2,4,5-trichlorophenyl)nicotinic acid could enter Phase I trials as part of combination therapies by 2026.

This brief underscores the compound's dual significance as both a pharmacological building block and a standalone therapeutic candidate. Future research directions include exploring its applications in neurodegenerative diseases and as a probe for studying nicotinic acid-dependent metabolic pathways.